Cas no 2649013-67-0 (5-(1-isocyanatocyclopropyl)-1,4-dimethyl-1H-pyrazole)

• Product Name: 5-(1-isocyanatocyclopropyl)-1,4-dimethyl-1H-pyrazole
• CAS No: 2649013-67-0
• MF: C₉H₁₁N₃O
• MW: 177.203141450882
• CID: 6030234
• PubChem ID: 165972741
• Update Time: 2025-06-14

5-(1-isocyanatocyclopropyl)-1,4-dimethyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 5-(1-isocyanatocyclopropyl)-1,4-dimethyl-1H-pyrazole
• EN300-1777060
• 2649013-67-0

• Inchi： 1S/C9H11N3O/c1-7-5-11-12(2)8(7)9(3-4-9)10-6-13/h5H,3-4H2,1-2H3
• InChI Key： KKMRWXYCFNUUTI-UHFFFAOYSA-N
• SMILES： O=C=NC1(C2=C(C)C=NN2C)CC1

Computed Properties

• Exact Mass: 177.090211983g/mol
• Monoisotopic Mass: 177.090211983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 47.2Ų

Additional information on 5-(1-isocyanatocyclopropyl)-1,4-dimethyl-1H-pyrazole

Comprehensive Overview of 5-(1-isocyanatocyclopropyl)-1,4-dimethyl-1H-pyrazole (CAS No. 2649013-67-0)

5-(1-isocyanatocyclopropyl)-1,4-dimethyl-1H-pyrazole (CAS No. 2649013-67-0) is a specialized organic compound that has garnered significant attention in the field of medicinal chemistry and material science. This compound, characterized by its unique isocyanate and pyrazole functional groups, serves as a versatile intermediate in the synthesis of pharmaceuticals, agrochemicals, and advanced polymers. Its molecular structure, featuring a cyclopropyl ring and a dimethylpyrazole moiety, offers exceptional reactivity and stability, making it a valuable building block for researchers.

The growing interest in 5-(1-isocyanatocyclopropyl)-1,4-dimethyl-1H-pyrazole is driven by its potential applications in drug discovery, particularly in the development of kinase inhibitors and anti-inflammatory agents. Recent studies highlight its role in modulating biological pathways, aligning with the current trend of targeting small molecule therapeutics for precision medicine. Additionally, its isocyanate group enables covalent bonding with amines and alcohols, facilitating the design of novel biomaterials and coatings with enhanced durability.

From an industrial perspective, CAS No. 2649013-67-0 is increasingly explored for its utility in green chemistry initiatives. Researchers are investigating its use in solvent-free reactions and catalytic processes, addressing the global demand for sustainable chemical synthesis. This aligns with frequent searches on platforms like Google and AI-driven databases for "eco-friendly chemical intermediates" and "high-efficiency coupling reagents." The compound's compatibility with click chemistry further enhances its appeal for modular synthesis.

Analytical techniques such as NMR spectroscopy, HPLC, and mass spectrometry are routinely employed to characterize 5-(1-isocyanatocyclopropyl)-1,4-dimethyl-1H-pyrazole, ensuring high purity for critical applications. Safety protocols emphasize proper handling under inert atmospheres due to the reactivity of the isocyanate functionality, though it remains compliant with standard laboratory regulations. FAQs in scientific forums often inquire about its storage conditions and compatibility with common reagents, reflecting practical user concerns.

In summary, 5-(1-isocyanatocyclopropyl)-1,4-dimethyl-1H-pyrazole (CAS No. 2649013-67-0) represents a cutting-edge compound bridging multiple disciplines. Its adaptability to drug design, material engineering, and sustainable chemistry positions it as a focal point for innovation. As interest in tailored molecular architectures grows, this compound is poised to play a pivotal role in advancing scientific and industrial breakthroughs.